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Compound of Interest

Compound Name: Butyl ethylcarbamate

Cat. No.: B15212386

Butyl ethylcarbamate is an organic compound classified as a carbamate ester.

Table 1: Chemical Identifiers for Butyl Ethylcarbamate

Identifier Value

CAS Number 591-62-8[1]

IUPAC Name ethyl N-butylcarbamate[1]

Synonyms N-Butylurethfame, -Ethyl N-butylcarbamate,
Butylcarbamic acid ethyl ester[1][2][3]

Molecular Formula C7H15NO2[1][3]

Molecular Weight 145.20 g/mol [1][3]

SMILES CCCCNC(=0)0CCJ1]

inChi INChI=1S/C7H15N0O2/c1-3-5-6-8-7(9)10-4-2/h3-

6H2,1-2H3,(H,8,9)[1]

Table 2: Physicochemical Properties of Butyl Ethylcarbamate
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Property Value Source
Melting Point -22 °C [2][3]
Boiling Point 208-212 °C [2]
228.04 °C (estimate) [2][3]

Density 0.901 - 0.9434 g/cm3 [2][3]
Refractive Index 1.4278 [2][3]
pKa 13.02 + 0.46 (Predicted) [2][3]

Soluble in alcohol, ether, and
Solubility ketone solvents; almost [2]

insoluble in water.

Appearance Colorless to light yellow liquid. [2]

Odor Special and spicy. [2]

Synthesis of Butyl Ethylcarbamate

A general method for the synthesis of butyl ethylcarbamate involves the reaction of ethyl
formate with butylamine.[2]

Experimental Protocol: General Synthesis

e Reaction Setup: In a reaction vessel equipped with a reflux condenser and a stirrer, combine
ethyl formate and butylamine.

» Heating: Heat the reaction mixture under controlled temperature and pressure. The specific
conditions may vary and would require optimization.

« Purification: After the reaction is complete, the crude product is purified by distillation to yield
butyl ethylcarbamate.[2]
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General Synthesis of Butyl Ethylcarbamate

Ethyl Formate + Reaction o
Butylamine (Heating under Pressure) Distillation Ab[Butyl Ethylcarbamate]

Click to download full resolution via product page

Caption: General synthesis workflow for butyl ethylcarbamate.

Analytical Methodology

Butyl carbamate is often used as an internal standard for the determination of ethyl carbamate
in various matrices, particularly in alcoholic beverages, by gas chromatography-mass
spectrometry (GC/MS).[4][5][6]

Experimental Protocol: Determination of Ethyl
Carbamate using Butyl Carbamate as an Internal
Standard

This protocol is adapted from methods for analyzing ethyl carbamate in alcoholic beverages.[4]

[61[7]
e Sample Preparation:
o Spike the sample with a known concentration of butyl carbamate as an internal standard.

o For liquid samples like alcoholic beverages, dilute with water to approximately 40%
alcohol by volume.[6]

o The sample is then passed through a solid-phase extraction (SPE) column (e.g.,
diatomaceous earth).[4][5]

o Extraction:
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o Elute the carbamates from the SPE column using a suitable solvent such as a hexane-
ethyl acetate mixture or dichloromethane.[4][6]

e Concentration:

o Concentrate the eluate using a rotary evaporator or a similar concentration system to
increase the analyte concentration.[4][7]

o GC/MS Analysis:
o Analyze the concentrated extract by GC/MS in selected ion monitoring (SIM) mode.

o Typical GC column: Capillary fused silica column (e.g., 30m x 0.25 mm, 0.25 pm film
thickness).[7]

o Carrier gas: Helium or Hydrogen.[7][8]

o Injector and Detector Temperatures: Typically around 180-250°C for the injector and 220-
270°C for the transfer line/detector.[7][8]

o Temperature Program: A temperature gradient is used to separate the analytes. For
example, start at 40-60°C, hold for a few minutes, then ramp up to 150-240°C.[7][8]

o Mass Spectrometry: Monitor characteristic ions for ethyl carbamate (m/z 62, 74, 89) and
butyl carbamate (m/z 62, 74).[6]
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Analytical Workflow for Carbamate Determination
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Caption: Workflow for the analysis of carbamates in beverages.
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Applications

Butyl ethylcarbamate has several industrial and laboratory applications:

o Organic Synthesis: It serves as an intermediate in the synthesis of other organic compounds.

[2]

o Cosmetics: It may be used as a preservative and sunscreen agent in some cosmetic
formulations.[2]

o Agriculture: It can be used in the preparation of certain pesticides and herbicides.[2]

» Analytical Chemistry: Butyl carbamate is utilized as an internal standard for the quantification
of ethyl carbamate.[4][6]

Safety and Toxicology

Table 3: Safety and Hazard Information for Butyl Ethylcarbamate

Hazard Information Details Source

LD50 (Intraperitoneal, Mouse):

Acute Toxicity
250 mg/kg

Eye Irritation May cause eye irritation. 9]
May be harmful if absorbed

Skin Contact through the skin and may [9]
cause skin irritation.
May be harmful if inhaled and

Inhalation may cause respiratory tract [9]
irritation.

Ingestion May be harmful if swallowed. 9]
Combustible liquid. Keep away

Flammability from heat, sparks, and open [9]

flames.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15212386?utm_src=pdf-body
https://chembk.com/en/chem/ethyl%20N-butylcarbamate
https://chembk.com/en/chem/ethyl%20N-butylcarbamate
https://chembk.com/en/chem/ethyl%20N-butylcarbamate
https://www.researchgate.net/publication/285717473_Simple_Method_for_the_Determination_of_Ethyl_Carbamate_in_Alcoholic_Beverages
https://www.oiv.int/node/3168/download/pdf
https://www.benchchem.com/product/b15212386?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7321_1.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7321_1.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7321_1.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7321_1.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7321_1.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7321_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15212386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Handling Precautions:

e Avoid contact with skin and eyes.[9]

 Avoid inhalation of vapor or mist.[9]

o Use in a well-ventilated area, such as a laboratory fume hood.[9]

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
protective clothing.[2][9]

o Store at room temperature in a suitable, closed container, protected from heat and ignition
sources.[9]

It is important to note that the related compound, ethyl carbamate, is classified as a Group 2A
carcinogen by the International Agency for Research on Cancer (IARC), meaning it is "probably
carcinogenic to humans".[10] While specific carcinogenicity data for butyl ethylcarbamate was
not found, caution should be exercised when handling this compound.

Biological Activity and Signaling Pathways

Specific signaling pathways for butyl ethylcarbamate are not well-documented in the available
literature. However, the broader class of carbamates is known for a range of biological
activities. Some carbamates have been investigated for their potential as antibacterial,
anticonvulsant, and anticancer agents.[11] For example, certain synthetic carbamates have
shown antimicrobial activity against various Gram-positive and Gram-negative bacteria.[11][12]
The biological effects of butyl ethylcarbamate would require specific investigation. The
genotoxicity and carcinogenic potential of the closely related ethyl carbamate are well-
established, and it is known to covalently bind to DNA.[13]

Due to the lack of specific information on signaling pathways for butyl ethylcarbamate, a
diagram for this section cannot be provided. Further research is needed to elucidate its specific
biological mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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